3-(2-Fluoro-3-hydroxyphenyl)pentanoic acid

• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol
• IUPAC Name: 3-(2-fluoro-3-hydroxyphenyl)pentanoic acid
• InChI: InChI=1S/C11H13FO3/c1-2-7(6-10(14)15)8-4-3-5-9(13)11(8)12/h3-5,7,13H,2,6H2,1H3,(H,14,15)
• InChI Key: YFLFJZAWBUZONN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC(=O)O)C1=C(C(=CC=C1)O)F

Description

3-(2-Fluoro-3-hydroxyphenyl)pentanoic acid is a useful research compound. Its molecular formula is C11H13FO3 and its molecular weight is 212.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 500 mL round bottom flask was charged with 3-(2-fluoro-3-methoxyphenyl)pentanoic acid 77.D (3.44 g, 15.2 mmol), NMP (30 mL), NaOH (2.74 g, 68.4 mmol), and 1-dodecanethiol (available from Aldrich) (12.8 mL, 53.2 mmol). The mixture was stirred for 5 hours at 125° C. under N2, cooled to room temperature, and diluted with 1 N HCl and EtOAc. The combined organic layers were washed with water and brine, dried (MgSO4), and concentrated to afford 3-(2-fluoro-3-hydroxyphenyl)pentanoic acid 77.E as a yellow liquid (3.23 g). The product so obtained was used without further purification.